Cas no 1250538-29-4 (Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate)

• Product Name: Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate
• CAS No: 1250538-29-4
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• MDL: MFCD16141441
• CID: 5231710
• PubChem ID: 61925868
• Update Time: 2026-03-07

Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate
• methyl2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate
• 1-Pyrrolidinepropanoic acid, α-amino-2,5-dioxo-, methyl ester
• Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate

• MDL： MFCD16141441
• Inchi： 1S/C8H12N2O4/c1-14-8(13)5(9)4-10-6(11)2-3-7(10)12/h5H,2-4,9H2,1H3
• InChI Key： SKMVBOFNQPCSTG-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC(C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: -1.8
• Topological Polar Surface Area: 89.7

Additional information on Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate

Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate (CAS No. 1250538-29-4): A Comprehensive Overview

Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate, identified by its CAS number 1250538-29-4, is a compound of significant interest in the field of chemical and biomedical research. This compound, belonging to the class of pyrrolidinone derivatives, has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions.

The molecular structure of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate features a propanoate moiety linked to an amino group and a 2,5-dioxopyrrolidinyl substituent. This configuration suggests a high degree of reactivity and versatility, making it a valuable scaffold for medicinal chemistry investigations. The presence of both amino and carboxyl functional groups enhances its potential for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrolidinone derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The specific arrangement of atoms in Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate may contribute to its ability to interact with biological targets, thereby modulating cellular processes and potentially alleviating disease symptoms.

One of the most compelling aspects of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate is its potential role as a building block in the synthesis of novel drug candidates. Researchers have been leveraging its structural features to develop molecules with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated that incorporating pyrrolidinone derivatives into drug molecules can improve their solubility and bioavailability, critical factors for successful clinical translation.

The compound's dioxopyrrolidinyl group is particularly noteworthy, as it has been implicated in various biological pathways. This moiety can serve as a hinge region, allowing the molecule to bind tightly to target proteins and enzymes. Such interactions are essential for modulating enzymatic activity and signaling cascades, which are often dysregulated in diseases like cancer and inflammation. The versatility of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate makes it a valuable asset in the quest to develop targeted therapies.

Recent advancements in computational chemistry have further enhanced our understanding of how Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate interacts with biological systems. Molecular docking studies have revealed that this compound can bind to several key targets, including kinases and transcription factors. These interactions are thought to underlie its potential therapeutic effects. Additionally, computational models have been used to predict the metabolic stability and pharmacokinetic properties of derivatives based on Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate, providing crucial insights for drug design.

In vitro studies have begun to elucidate the mechanisms by which Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate exerts its effects. For example, researchers have observed that certain derivatives exhibit inhibitory activity against specific enzymes involved in cancer progression. This suggests that the compound may be useful in developing treatments for various malignancies. Furthermore, preliminary data indicate that it can modulate inflammatory pathways by interacting with key signaling molecules.

The synthesis of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is paramount to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly useful in constructing complex pyrrolidinone frameworks.

The future prospects for Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoate are bright, with ongoing research aimed at uncovering new applications and optimizing its pharmacological properties. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential for therapeutic benefit. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible medical advances.